Cas no 404920-28-1 (S 40503)

• Product Name: S 40503
• CAS No: 404920-28-1
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• CID: 5043669
• Update Time: 2023-11-22

S 40503 Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Dimethylamino)-6-nitro-1,2,3,4-tetrahydro-2-chinolinyl]-2-methyl-1-propanol
• 2-(4-(dimethylamino)-6-nitro-1,2,3,4-tetrahydroquinolin-2-yl)-2-methylpropan-1-ol
• 2-[4-(dimethylamino)-6-nitro-1,2,3,4-tetrahydroquinolin-2-yl]-2-methylpropan-1-ol
• BDBM50258752
• Q7387039
• 2-(4-dimethylamino-6-nitro-1,2,3,4-tetrahydroquinolin-2-yl)-2-methylpropan-1-ol
• S 40503

• Inchi： 1S/C15H23N3O3/c1-15(2,9-19)14-8-13(17(3)4)11-7-10(18(20)21)5-6-12(11)16-14/h5-7,13-14,16,19H,8-9H2,1-4H3
• InChI Key： YNYAUBNZRZVNLX-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1CC(C2C=C(C=CC=2N1)[N+](=O)[O-])N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 2.3
• Topological Polar Surface Area: 81.3